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Compound of Interest

Compound Name:
4-Butoxy-3-chlorophenylboronic

acid

Cat. No.: B1276505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 4-Butoxy-
3-chlorophenylboronic acid (CAS No. 480438-55-9), a key building block in synthetic organic

chemistry, particularly in the development of novel pharmaceutical compounds. This document

outlines commercially available sources, provides typical quantitative data, and details a

general experimental protocol for its use in Suzuki-Miyaura coupling reactions.

Physicochemical Properties
Property Value

CAS Number 480438-55-9

Molecular Formula C₁₀H₁₄BClO₃

Molecular Weight 228.48 g/mol

Appearance Off-white to white powder or crystalline solid

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents
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4-Butoxy-3-chlorophenylboronic acid is available from a range of chemical suppliers. The

following tables summarize the available quantitative data from several key vendors. Please

note that pricing and lead times are subject to change and should be confirmed directly with the

supplier.

Supplier Information and Purity
Supplier Purity

Santa Cruz Biotechnology Inquire

AbacipharmTech >95%

BLD Pharm Inquire

Weifang Yangxu Group 99%

Pricing and Availability
Supplier Quantity Price (USD) Lead Time

AbacipharmTech 25 g $328.43 1 week

Orion Cientific (Laibo

Chem)
250 mg Inquire Inquire

Note: Many suppliers offer custom synthesis and bulk quantities upon request. It is advisable to

contact them directly for specific needs.

Experimental Protocols
While a specific, detailed protocol for the synthesis of 4-Butoxy-3-chlorophenylboronic acid
is not readily available in public literature, a general and widely used method for the synthesis

of substituted phenylboronic acids involves the reaction of a corresponding aryl Grignard or

organolithium reagent with a trialkyl borate followed by acidic hydrolysis.

A plausible synthetic route is outlined below:
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Starting Material Reaction Product

1-Bromo-4-butoxy-2-chlorobenzene 1. Mg, THF
2. B(OR)₃

Grignard Formation & Borylation
3. H₃O⁺

Hydrolysis
4-Butoxy-3-chlorophenylboronic acid

Click to download full resolution via product page

Plausible synthetic route for 4-Butoxy-3-chlorophenylboronic acid.

General Protocol for Suzuki-Miyaura Coupling
4-Butoxy-3-chlorophenylboronic acid is a valuable reagent in palladium-catalyzed Suzuki-

Miyaura cross-coupling reactions to form C-C bonds. A general procedure is as follows:

Materials:

Aryl halide (or triflate) (1.0 eq)

4-Butoxy-3-chlorophenylboronic acid (1.1 - 1.5 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 - 3.0 eq)

Solvent (e.g., Toluene, Dioxane, DMF, with water)

Procedure:

To a reaction vessel, add the aryl halide, 4-Butoxy-3-chlorophenylboronic acid, palladium

catalyst, and base.

Purge the vessel with an inert gas (e.g., Nitrogen or Argon).

Add the degassed solvent(s).
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Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the

reaction is complete (monitored by TLC or LC-MS).

Cool the reaction mixture to room temperature.

Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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General workflow for a Suzuki-Miyaura coupling reaction.
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Signaling Pathways and Applications
Phenylboronic acids are crucial in medicinal chemistry for the synthesis of compounds that can

modulate various signaling pathways. For instance, biaryl structures formed via Suzuki

coupling are common motifs in kinase inhibitors, which target signaling pathways implicated in

cancer and inflammatory diseases.
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Role of boronic acids in synthesizing kinase inhibitors for signaling pathways.

To cite this document: BenchChem. [Commercial Availability of 4-Butoxy-3-
chlorophenylboronic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1276505#commercial-availability-of-4-butoxy-3-
chlorophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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